Cas no 52583-90-1 (2-(Cyclopropylamino)nicotinonitrile)
2-(Cyclopropylamino)nicotinonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with a cyano group and a cyclopropylamino moiety. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient pyridine ring facilitates nucleophilic substitution reactions, while the cyclopropyl group enhances steric and electronic modulation. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The nitrile functionality further allows for diverse derivatization, expanding its utility in medicinal chemistry and material science research.
52583-90-1 structure
Product Name:2-(Cyclopropylamino)nicotinonitrile
CAS No:52583-90-1
MF:C9H9N3
MW:159.187861204147
MDL:MFCD09455268
CID:856254
PubChem ID:11513793
Update Time:2025-06-07
2-(Cyclopropylamino)nicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Cyclopropylamino)nicotinonitrile
- 2-(cyclopropylamino)pyridine-3-carbonitrile
- 2-Cyclopropylamino-nicotinonitrile
- VS-03357
- CS-0205579
- 2-(cyclopropylamino)-3-pyridinecarbonitrile
- DTXSID60467817
- MFCD09455268
- NQVWMXLKPISDFN-UHFFFAOYSA-N
- AKOS000180476
- G63473
- SB53041
- ALBB-004809
- AB01005472-01
- BBL012472
- SCHEMBL4535545
- Z31233081
- 52583-90-1
- STK501320
-
- MDL： MFCD09455268
- Inchi： 1S/C9H9N3/c10-6-7-2-1-5-11-9(7)12-8-3-4-8/h1-2,5,8H,3-4H2,(H,11,12)
- InChI Key： NQVWMXLKPISDFN-UHFFFAOYSA-N
- SMILES： N(C1C(C#N)=CC=CN=1)C1CC1
Computed Properties
- Exact Mass: 159.08000
- Monoisotopic Mass: 159.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 48.7Ų
Experimental Properties
- Density: 1.20
- PSA: 48.71000
- LogP: 1.60058
2-(Cyclopropylamino)nicotinonitrile Security Information
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C(BD177153)
2-(Cyclopropylamino)nicotinonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Cyclopropylamino)nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115633-25g |
2-(cyclopropylamino)nicotinonitrile |
52583-90-1 | 95% | 25g |
$427 | 2021-08-06 | |
| Chemenu | CM115633-5g |
2-(cyclopropylamino)nicotinonitrile |
52583-90-1 | 95% | 5g |
$362 | 2024-07-15 | |
| Apollo Scientific | OR902105-1g |
2-(Cyclopropylamino)nicotinonitrile |
52583-90-1 | 98% | 1g |
£131.00 | 2025-02-20 | |
| Apollo Scientific | OR902105-5g |
2-(Cyclopropylamino)nicotinonitrile |
52583-90-1 | 98% | 5g |
£454.00 | 2025-02-20 | |
| Apollo Scientific | OR902105-25g |
2-(Cyclopropylamino)nicotinonitrile |
52583-90-1 | 98% | 25g |
£595.00 | 2023-09-02 | |
| abcr | AB271292-1 g |
2-(Cyclopropylamino)nicotinonitrile; 98% |
52583-90-1 | 1g |
€144.00 | 2023-04-26 | ||
| abcr | AB271292-5 g |
2-(Cyclopropylamino)nicotinonitrile; 98% |
52583-90-1 | 5g |
€348.00 | 2023-04-26 | ||
| abcr | AB271292-25 g |
2-(Cyclopropylamino)nicotinonitrile; 98% |
52583-90-1 | 25g |
€858.00 | 2023-04-26 | ||
| Fluorochem | 209250-1g |
2-(Cyclopropylamino)nicotinonitrile |
52583-90-1 | 95% | 1g |
￡76.00 | 2022-03-01 | |
| Fluorochem | 209250-5g |
2-(Cyclopropylamino)nicotinonitrile |
52583-90-1 | 95% | 5g |
￡225.00 | 2022-03-01 |
2-(Cyclopropylamino)nicotinonitrile Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
52583-90-1 (2-(Cyclopropylamino)nicotinonitrile) Related Products
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